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Compound of Interest

4-(3-bromophenyl)oxane-4-
Compound Name:
carboxylic Acid

Cat. No. B182021

An Application Guide to the Analytical Characterization of 4-(3-bromophenyl)oxane-4-
carboxylic acid

Abstract

This comprehensive application note provides a detailed guide to the essential analytical
techniques for the structural elucidation and purity assessment of 4-(3-bromophenyl)oxane-4-
carboxylic acid. Designed for researchers, analytical scientists, and professionals in drug
development, this document outlines the theoretical principles and practical protocols for
Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-
Transform Infrared (FTIR) Spectroscopy, and High-Performance Liquid Chromatography
(HPLC). The focus is on explaining the rationale behind methodological choices to ensure
robust and reliable characterization, upholding the highest standards of scientific integrity.

Introduction and Physicochemical Profile

4-(3-bromophenyl)oxane-4-carboxylic acid is a heterocyclic organic compound that serves
as a valuable intermediate in organic synthesis.[1] Its unique structure, featuring a substituted
phenyl ring, an oxane moiety, and a carboxylic acid functional group, necessitates a multi-
faceted analytical approach for unambiguous characterization. Accurate determination of its

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b182021?utm_src=pdf-interest
https://www.benchchem.com/product/b182021?utm_src=pdf-body
https://www.benchchem.com/product/b182021?utm_src=pdf-body
https://www.benchchem.com/product/b182021?utm_src=pdf-body
https://www.benchchem.com/product/b182021?utm_src=pdf-body
https://www.benchchem.com/product/b182021?utm_src=pdf-body
https://www.myskinrecipes.com/shop/th/tetrahydropyran-derivatives/58330--4-3-bromophenyloxane-4-carboxylic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

identity, purity, and properties is a critical prerequisite for its application in research and
development, particularly in the synthesis of more complex molecules.[1]

Physicochemical Data Summary

Property Value Source
CAS Number 179420-77-0 [2][3]
Molecular Formula C12H13BrOs [2]
Molecular Weight 285.13 g/mol [2]
Canonical SMILES clcocc(cl) [4]

(C2=CC(=CC=C2)Br)C(=0)0

(To be determined

Appearance _
experimentally)
. . (To be determined
Melting Point _
experimentally)
- (To be determined
Solubility

experimentally)

Overall Analytical Workflow

A combination of spectroscopic and chromatographic techniques is essential for a full
characterization. The following workflow ensures both structural confirmation and purity
analysis.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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